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Compound of Interest

Compound Name: 5-Methoxy-2-nitrophenol

Cat. No.: B105146

Technical Guide: 3-Hydroxy-4-nitroanisole

For: Researchers, Scientists, and Drug Development Professionals

Subject: Core Characteristics of 3-Hydroxy-4-nitroanisole (3-Methoxy-4-nitrophenol)

Introduction

3-Hydroxy-4-nitroanisole, systematically known as 3-Methoxy-4-nitrophenol, is an organic
compound with the chemical formula C7H7NOa. It belongs to the class of nitrophenols and is
characterized by a benzene ring substituted with a hydroxyl group, a methoxy group, and a
nitro group. This guide provides a summary of its fundamental chemical and physical
properties, a detailed experimental protocol for its synthesis, and relevant safety information.
The compound is primarily used as a synthetic intermediate in the production of various organic
compounds, including pharmaceuticals and dyes.[1][2]

Chemical and Physical Properties

The core physico-chemical properties of 3-Hydroxy-4-nitroanisole are summarized in the table
below. It is a yellow solid with low solubility in water but is soluble in many organic solvents.[3]
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Property Value

Source

Systematic Name 3-Methoxy-4-nitrophenol

[1]

3-Hydroxy-4-nitroanisole, 4-

Synenyms Nitro-3-methoxyphenol ]
CAS Number 16292-95-8 [1]
Molecular Formula C7H7NOa4 [1]
Molecular Weight 169.13 g/mol [1]
Melting Point 144 °C [3]
Boiling Point 356.2 °C (Predicted) [3]
pKa 7.13 (Predicted) [3]
Appearance Yellow solid [3]
Solubility Low in water; Soluble in many 3]

organic solvents

Synthesis of 3-Hydroxy-4-nitroanisole

A common method for the synthesis of 3-Hydroxy-4-nitroanisole involves the nucleophilic

aromatic substitution of a fluorinated precursor.

Experimental Protocol: Synthesis from 4-Fluoro-2-

methoxy-1-nitrobenzene

This protocol is adapted from a known synthetic route.
Materials:

e 4-Fluoro-2-methoxy-1-nitrobenzene

e Dimethyl sulfoxide (DMSO)

e 1N Sodium hydroxide (NaOH) solution
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1N Hydrochloric acid (HCI) solution

Ethyl acetate

Water

Brine

Magnesium sulfate (MgSQOa)

Procedure:

o A solution of 4-fluoro-2-methoxy-1-nitrobenzene (1 equivalent) in DMSO is prepared.
e An aqueous solution of 1IN NaOH (2 equivalents) is added to the reaction mixture.

e The mixture is heated to 80°C and stirred for 20 hours.

 After cooling to room temperature, the pH of the solution is adjusted to 5 with a 1N HCI
solution.

e The mixture is extracted three times with ethyl acetate.
e The combined organic extracts are washed sequentially with water and brine.
e The organic layer is dried over anhydrous MgSOQOa.

e The solvent is removed under reduced pressure to yield 3-methoxy-4-nitrophenol as a light
yellow solid.

Synthesis Workflow
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Synthesis of 3-Hydroxy-4-nitroanisole

Start Materials:
4-Fluoro-2-methoxy-1-nitrobenzene
DMSO, 1N NaOH

Reaction:
Heat to 80°C for 20 hours

Work-up:
Cool to RT
Adjust pH to 5 with 1N HCI

A

Extraction:
Extract 3x with Ethyl Acetate

y

Washing:
Wash with Water and Brine

Drying:
Dry over MgSOa

Concentration:
Remove solvent under reduced pressure

Product:
3-Hydroxy-4-nitroanisole
(Light yellow solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Hydroxy-4-nitroanisole.
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Spectral Data

Experimental spectral data for 3-Hydroxy-4-nitroanisole is not readily available in public
databases. Researchers should perform their own spectral analysis (NMR, IR, MS) for
structural confirmation and characterization.

Safety and Handling

3-Hydroxy-4-nitroanisole is a chemical that should be handled with care in a laboratory setting.
It is combustible, and its dust and vapor may form explosive mixtures.[3] Appropriate personal
protective equipment, including gloves, safety goggles, and a lab coat, should be worn.[3] The
compound should be stored in a closed container in a cool, dry place, away from ignition
sources.[3]

Hazard Statements:

Harmful if swallowed

Causes skin irritation

Causes serious eye irritation

May cause respiratory irritation

Applications

3-Hydroxy-4-nitroanisole serves as a valuable intermediate in organic synthesis.[2] Its
functional groups—hydroxyl, methoxy, and nitro—allow for a variety of chemical
transformations, making it a precursor for the synthesis of more complex molecules, including
dyes and pharmaceutical compounds.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-nitrophenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72123818.htm
https://www.chembk.com/en/chem/4-nitro-3-Methoxyphenol
https://www.benchchem.com/product/b105146#basic-characteristics-of-3-hydroxy-4-nitroanisole
https://www.benchchem.com/product/b105146#basic-characteristics-of-3-hydroxy-4-nitroanisole
https://www.benchchem.com/product/b105146#basic-characteristics-of-3-hydroxy-4-nitroanisole
https://www.benchchem.com/product/b105146#basic-characteristics-of-3-hydroxy-4-nitroanisole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

